Cas no 2097994-79-9 (3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile)

• Product Name: 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile
• CAS No: 2097994-79-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5725164
• PubChem ID: 121202840
• Update Time: 2025-07-17

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026711023
• 2097994-79-9
• F1907-6654
• 3-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile
• 2-Azaspiro[4.4]nonane-2-propanenitrile, 4-(methoxymethyl)-β-oxo-
• 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile

• Inchi： 1S/C13H20N2O2/c1-17-9-11-8-15(12(16)4-7-14)10-13(11)5-2-3-6-13/h11H,2-6,8-10H2,1H3
• InChI Key： ZMNCVBUBUJEEQI-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(CC#N)=O)CC21CCCC2

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 407.0±20.0 °C(Predicted)
• pka: 4.51±0.40(Predicted)

Additional information on 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile

Introduction to 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile (CAS No. 2097994-79-9)

3-(4-(Methoxymethyl-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2097994-79-9, represents a promising candidate for further research and development in drug discovery, particularly in the context of targeting neurological and inflammatory disorders.

The molecular structure of this compound incorporates a spirocyclic framework, which is a key feature that contributes to its distinct chemical properties. The spirocyclic core, specifically 2-azaspiro[4.4]nonan-2-yl, introduces a rigid and stable scaffold that can enhance the binding affinity and selectivity of the molecule towards its intended biological targets. This structural motif has been increasingly explored in recent years for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in the design of novel therapeutic agents.

The presence of a Methoxymethyl group in the molecule further enhances its pharmacological potential. This functional group not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, which are critical factors in drug development. The combination of these features makes 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile an intriguing compound for further investigation.

In recent years, there has been growing interest in spirocyclic compounds due to their unique biological activities and structural stability. Studies have shown that spirocyclic scaffolds can effectively interfere with disease-related pathways by binding to specific enzymes and receptors. For instance, derivatives of azaspiro compounds have been reported to exhibit anti-inflammatory, analgesic, and neuroprotective properties. The compound under discussion shares these structural characteristics and holds promise for similar applications.

The nitrile group (-C≡N) present in the molecule is another significant feature that contributes to its reactivity and potential biological activity. Nitrile groups are known to participate in various biochemical transformations, including hydrolysis and reduction, which can lead to the formation of bioactive intermediates. This reactivity makes 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile a versatile building block for synthesizing more complex pharmacophores.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental studies. Molecular modeling techniques have been particularly useful in understanding how the structure of this compound interacts with biological targets such as enzymes and receptors. These computational studies have suggested that 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

In addition to its potential therapeutic applications, this compound has also attracted attention for its synthetic utility. The spirocyclic core provides a stable platform for further functionalization, allowing chemists to explore diverse chemical modifications. These modifications can be tailored to optimize the pharmacokinetic properties of the molecule, such as improving its metabolic stability and reducing toxicity.

The development of novel drug candidates often involves iterative processes of synthesis, characterization, and biological evaluation. 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile, with its unique structural features, represents an excellent starting point for such investigations. Researchers can leverage its scaffold to develop analogs with enhanced potency, selectivity, and pharmacokinetic profiles.

The growing body of evidence supporting the therapeutic potential of spirocyclic compounds underscores the importance of continued research in this area. As our understanding of disease mechanisms advances, so does the need for innovative therapeutic strategies. Compounds like 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile, with their multifaceted structural features, are poised to play a significant role in addressing unmet medical needs.

In conclusion, 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)-3-oxopropanenitrile (CAS No. 2097994-79-9)